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Compound of Interest

Compound Name: Hexylene glycol-d12

Cat. No.: B580266 Get Quote

In-Depth Technical Guide: Hexylene Glycol-d12
This guide provides the core physicochemical properties of Hexylene Glycol-d12, a

deuterated form of hexylene glycol.[1][2] The information is intended for researchers, scientists,

and professionals in drug development who utilize stable isotope-labeled compounds as

internal standards or tracers in metabolic studies.

Physicochemical Properties
Hexylene Glycol-d12, also known as 2-Methyl-2,4-pentanediol-d12, is the deuterium-labeled

version of hexylene glycol.[1] The substitution of hydrogen atoms with deuterium isotopes

results in a higher molecular weight compared to the unlabeled compound. This isotopic

labeling is crucial for its use in quantitative analyses using techniques like NMR, GC-MS, or

LC-MS.[1]

The key quantitative data for Hexylene Glycol-d12 are summarized in the table below.

Property Value Source

Chemical Formula C₆H₂D₁₂O₂ [3][4][5]

Molecular Weight 130.25 g/mol [1][3][5]

Unlabeled CAS Number 107-41-5 [4][5][6]

Labeled CAS Number 284474-72-2 [3][4][6]
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The unlabeled counterpart, hexylene glycol (C₆H₁₄O₂), has a molecular weight of

approximately 118.17 g/mol .[7]

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound and its fundamental

properties.
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Core properties of Hexylene Glycol-d12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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